![molecular formula C9H11BrN2O2 B1428089 methyl 4-bromo-5-cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate CAS No. 1247688-02-3](/img/structure/B1428089.png)
methyl 4-bromo-5-cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate
Overview
Description
“Methyl 4-bromo-5-cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate” is a chemical compound with the CAS Number: 1247688-02-3 . It has a molecular weight of 259.1 . The compound is typically stored at 4 degrees Celsius and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H11BrN2O2/c1-12-8(5-3-4-5)6(10)7(11-12)9(13)14-2/h5H,3-4H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The compound is typically stored at 4 degrees Celsius .Scientific Research Applications
Synthesis of Bipyrazoles
The compound methyl 4-bromo-5-cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate can be used as a starting material in the synthesis of 1,4′-bipyrazoles, which are structures present in various pharmaceutical and biologically active compounds .
Preparation of Hexacoordinate Complexes
It may also be involved in the preparation of solid hexacoordinate complexes through reactions with dimethyl- and divinyl-tindichloride .
Pharmaceutical Applications
While specific applications for this exact compound are not detailed in the search results, related pyrazole compounds have been used in the synthesis of inhibitors and other biologically active molecules . This suggests potential use in drug development and medicinal chemistry.
Biological Activity Studies
Indole derivatives, which share some structural similarities with pyrazoles, have been investigated for antiviral activity against a broad range of RNA and DNA viruses . This indicates possible research applications in virology for the compound .
Antioxidant Activity Research
Imidazole-containing compounds, which are structurally related to pyrazoles, have been synthesized and evaluated for antioxidant activity . This suggests that methyl 4-bromo-5-cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate could be explored for its antioxidant properties.
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335 . These correspond to skin irritation, eye irritation, and respiratory system irritation respectively . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, and using personal protective equipment .
properties
IUPAC Name |
methyl 4-bromo-5-cyclopropyl-1-methylpyrazole-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrN2O2/c1-12-8(5-3-4-5)6(10)7(11-12)9(13)14-2/h5H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAUAWSOZDQRWCQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C(=N1)C(=O)OC)Br)C2CC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 4-bromo-5-cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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